Cas no 902623-62-5 (5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)
5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-chlorobenzyl)-7-(4-fluorobenzoyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one
- 5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-[1,3]dioxolo[4,5-g]quinolin-8-one
- SCHEMBL1020616
- 5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
- F3222-1900
- AKOS001812960
- 902623-62-5
- 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
-
- Inchi: 1S/C24H15ClFNO4/c25-16-5-1-14(2-6-16)11-27-12-19(23(28)15-3-7-17(26)8-4-15)24(29)18-9-21-22(10-20(18)27)31-13-30-21/h1-10,12H,11,13H2
- InChI Key: QPDNVEGWUXMSQJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C=C(C(C2C=CC(=CC=2)F)=O)C(C2C=C3C(=CC1=2)OCO3)=O
Computed Properties
- Exact Mass: 435.0673638g/mol
- Monoisotopic Mass: 435.0673638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 55.8Ų
5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1900-2μmol |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-5μmol |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-10μmol |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-20μmol |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-1mg |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-2mg |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-3mg |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-4mg |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-5mg |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1900-10mg |
5-[(4-chlorophenyl)methyl]-7-(4-fluorobenzoyl)-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
902623-62-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
Introduction to 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 902623-62-5)
5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 902623-62-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinolines and is characterized by the presence of a 1,3-dioxolo[4,5-g]quinolin-8-one core, substituted with a 4-chlorophenylmethyl group and a 4-fluorobenzoyl moiety. These functional groups contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.
The synthesis of 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one involves a multi-step process that typically includes the formation of the quinoline core followed by the introduction of the substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of modern techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the yield and purity of the final product.
In terms of its biological activities, 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has shown promising results in several areas. Studies have demonstrated its potential as an antitumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, it has been reported to exhibit potent inhibitory effects on topoisomerase II and DNA polymerase α, which are crucial for DNA replication and repair processes in cancer cells. This makes it a valuable lead compound for the development of novel anticancer drugs.
Beyond its antitumor properties, 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has also shown potential in other therapeutic areas. Research has indicated its anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.
The pharmacokinetic profile of 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one is another important aspect that has been extensively studied. In vitro and in vivo experiments have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs through hepatic pathways involving cytochrome P450 enzymes. The elimination half-life is moderate, which suggests that it can be administered at reasonable dosing intervals without significant accumulation.
To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and stability of 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one. One approach involves the development of prodrugs that can be converted into the active compound in vivo through enzymatic or chemical processes. Another strategy involves the use of nanotechnology-based delivery systems such as liposomes or polymeric nanoparticles to enhance its bioavailability and target specific tissues or organs.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are being conducted to assess its effectiveness in treating specific conditions such as solid tumors and inflammatory diseases.
In conclusion, 5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 902623-62-5) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
902623-62-5 (5-(4-chlorophenyl)methyl-7-(4-fluorobenzoyl)-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)